Cas no 104661-03-2 ((trans-3-Methylcyclobutyl)acetic acid)

• Product Name: (trans-3-Methylcyclobutyl)acetic acid
• CAS No: 104661-03-2
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 1148888
• PubChem ID: 53308485
• Update Time: 2025-04-20

(trans-3-Methylcyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (trans-3-Methylcyclobutyl)acetic acid
• cyclobutaneacetic acid, 3-methyl-, trans-
• LogP
• CS-0254260
• SY321925
• 3-Methyl-cyclobutaneacetic acid
• (3-methylcyclobutyl)acetic acid
• 121609-44-7
• cis-3-Methyl-cyclobutaneacetic acid
• AS-79268
• MFCD16660649
• 104661-03-2
• DB-372114
• DB-369941
• trans-3-Methyl-cyclobutaneacetic acid
• PB39924
• starbld0017415
• 2-(3-methylcyclobutyl)acetic acid
• DB-357222
• 104686-12-6
• EN300-2969947
• D79064
• AKOS006384382

• Inchi： 1S/C7H12O2/c1-5-2-6(3-5)4-7(8)9/h5-6H,2-4H2,1H3,(H,8,9)
• InChI Key： ROQBPFIBBCLVIF-UHFFFAOYSA-N
• SMILES： OC(CC1CC(C)C1)=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 1.6

Experimental Properties

• Boiling Point: 212.49°C at 760 mmHg
• Flash Point: 99.908°C
• Refractive Index: 1.465
• PSA: 37.3